Cas no 331966-05-3 (2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone)

2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone is a quinazolinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a fused bicyclic core with an amino group at the 2-position and a propyl substituent at the 4-position, which may influence its binding affinity and selectivity in biological systems. The 7,7-dimethyl modification enhances steric stability, potentially improving metabolic resistance. This compound is of interest as a synthetic intermediate or scaffold for developing bioactive molecules, particularly in targeting enzymes or receptors. Its well-defined chemical properties make it suitable for structure-activity relationship (SAR) studies and drug discovery efforts.

2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone structure

331966-05-3 structure

Product Name:2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone

CAS No:331966-05-3

MF:C₁₃H₁₉N₃O

MW:233.309462785721

CID:301777

PubChem ID:2834688

Update Time:2025-05-27

2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone Chemical and Physical Properties

Names and Identifiers

- 5(6H)-Quinazolinone,2-amino-7,8-dihydro-7,7-dimethyl-4-propyl-
- 2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone
- 2-amino-7,7-dimethyl-4-propyl-6,8-dihydroquinazolin-5-one
- 2-AMINO-7,8-DIHYDRO-7,7-DIMETHYL-4-PROPYL-5(6H)-QUINAZOLINONE
- Oprea1_547284
- SMR000054205
- DTXSID30385413
- J-019080
- 2-amino-7,7-dimethyl-4-propyl-5,6,7,8-tetrahydroquinazolin-5-one
- CHEMBL1302588
- SR-01000199190-1
- Oprea1_580448
- HMS2276P24
- SR-01000199190
- 331966-05-3
- AKOS030240219
- 2-Amino-7,7-dimethyl-4-propyl-7,8-dihydroquinazolin-5(6H)-one
- CBDivE_014534
- SCHEMBL10025799
- MLS000104270
- FT-0661732
- Inchi： 1S/C13H19N3O/c1-4-5-8-11-9(16-12(14)15-8)6-13(2,3)7-10(11)17/h4-7H2,1-3H3,(H2,14,15,16)
- InChI Key： MNXZQFMWFYKCDE-UHFFFAOYSA-N
- SMILES： O=C1C2=C(CCC)N=C(N)N=C2CC(C)(C)C1

Computed Properties

Exact Mass: 233.15300
Monoisotopic Mass: 233.152812238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 68.9Å²

Experimental Properties

Melting Point: 117-119°C
PSA: 68.87000
LogP: 2.74760

2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A604888-50mg	2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone	331966-05-3		50mg	$ 115.00	2023-09-08
TRC	A604888-100mg	2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone	331966-05-3		100mg	$ 161.00	2023-09-08
TRC	A604888-250mg	2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone	331966-05-3		250mg	$ 397.00	2023-09-08
TRC	A604888-500mg	2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone	331966-05-3		500mg	$ 775.00	2023-04-19
TRC	A604888-1g	2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone	331966-05-3		1g	$ 920.00	2022-06-08
TRC	A604888-1000mg	2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)quinazolinone	331966-05-3		1g	$ 1126.00	2023-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-206395-100mg	2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)-quinazolinone,	331966-05-3		100mg	￥2482.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-206395-100 mg	2-Amino-7,8-dihydro-7,7-dimethyl-4-propyl-5(6H)-quinazolinone,	331966-05-3		100MG	￥2,482.00	2023-07-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1676223-50mg	2-Amino-7,7-dimethyl-4-propyl-7,8-dihydroquinazolin-5(6H)-one	331966-05-3	98%	50mg	￥1381.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1676223-100mg	2-Amino-7,7-dimethyl-4-propyl-7,8-dihydroquinazolin-5(6H)-one	331966-05-3	98%	100mg	￥2079.00	2024-05-18